1-Acetoxy-2,3-dibromopropane

• CAS RN: 6308-13-0
• Molecular Formula: C5H8Br2O2
• Molecular Weight: 259.92 g/mol
• IUPAC Name: 2,3-dibromopropyl acetate
• InChI: InChI=1S/C5H8Br2O2/c1-4(8)9-3-5(7)2-6/h5H,2-3H2,1H3
• InChI Key: XBRBHDGRUHMMCF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(CBr)Br

Description

1-Acetoxy-2,3-dibromopropane is a useful research compound. Its molecular formula is C5H8Br2O2 and its molecular weight is 259.92 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 500-ml flask, 65 g of 2,3-dibromopropyl acetate (0.25 mole), 10 ml of water, 100 ml of methanol and 44 g of 50 percent sodium hydroxide (0.55 mole) are mixed giving an exothermic reaction. The mixture is then stirred at 60° C.-65° C. for 5 hours and allowed to cool. To this mixture is added 200 ml of water but no phasing occurs. The water phase is extracted twice with 150-ml portions of methylene chloride and these layers dried over sodium sulfate, filtered and distilled to give a 100 percent conversion of the 2,3-dibromopropyl acetate with a 38 percent yield of epibromohydrin.